Cas no 953008-80-5 (N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide
• CAS No: 953008-80-5
• MF: C₂₅H₂₀N₂O₃
• MW: 396.437906265259
• CID: 6140589
• PubChem ID: 16866698
• Update Time: 2025-07-25

N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide
• N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-9H-xanthene-9-carboxamide
• N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-9H-xanthene-9-carboxamide
• 953008-80-5
• AKOS024651596
• N-((5-(p-tolyl)isoxazol-3-yl)methyl)-9H-xanthene-9-carboxamide
• F2493-0240

• Inchi： 1S/C25H20N2O3/c1-16-10-12-17(13-11-16)23-14-18(27-30-23)15-26-25(28)24-19-6-2-4-8-21(19)29-22-9-5-3-7-20(22)24/h2-14,24H,15H2,1H3,(H,26,28)
• InChI Key： GVUZRWZLRVHOME-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3=CC=C(C)C=C3)ON=2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 396.14739250g/mol
• Monoisotopic Mass: 396.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide

Comprehensive Overview of N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide (CAS No. 953008-80-5)

N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide (CAS No. 953008-80-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of xanthene derivatives, which are known for their diverse biological activities. The presence of both oxazole and xanthene moieties in its structure makes it a promising candidate for drug discovery and development.

Recent studies have highlighted the growing interest in N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide as a potential therapeutic agent. Researchers are particularly intrigued by its possible role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating various diseases. The compound's CAS No. 953008-80-5 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Its molecular structure, featuring a methylphenyl group attached to an oxazole ring, further enhances its chemical versatility.

One of the most discussed topics in the scientific community is the compound's potential application in cancer research. Preliminary studies suggest that N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide may exhibit selective cytotoxicity against certain cancer cell lines. This has led to increased searches for terms like "xanthene derivatives in oncology" and "oxazole-based anticancer agents." While more research is needed, the compound's mechanism of action is believed to involve interference with cellular signaling pathways.

Another area of interest is the compound's potential use in neurological disorders. The xanthene core of the molecule is structurally similar to other compounds known to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) drug development. Searches for "CNS-active xanthene compounds" and "oxazole derivatives for neurodegeneration" have surged in recent years, indicating a growing demand for innovative treatments in this field.

From a synthetic chemistry perspective, CAS No. 953008-80-5 represents an interesting challenge due to its complex structure. The incorporation of both oxazole and xanthene rings requires sophisticated synthetic strategies, which has led to the development of novel methodologies in organic synthesis. Researchers often search for "synthesis of xanthene-oxazole hybrids" or "optimization of 953008-80-5 production" to explore efficient routes for its preparation.

The compound's physicochemical properties are also noteworthy. With a molecular weight of 398.44 g/mol, N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide exhibits moderate solubility in organic solvents, which is crucial for its formulation in potential drug products. Its stability under various pH conditions has been investigated, with results suggesting reasonable shelf-life under controlled storage conditions.

In the context of drug discovery, CAS No. 953008-80-5 has been identified as a potential lead compound for structure-activity relationship (SAR) studies. Medicinal chemists are particularly interested in modifying its methylphenyl or carboxamide groups to enhance bioavailability or target specificity. This has led to increased interest in "SAR of xanthene carboxamides" and "drug design with oxazole-containing compounds" in scientific literature.

Quality control and analytical methods for N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide have also been developed. High-performance liquid chromatography (HPLC) and mass spectrometry techniques are commonly employed to ensure purity and characterize the compound. These analytical approaches are critical for maintaining research reproducibility and meeting regulatory standards in pharmaceutical development.

As research into CAS No. 953008-80-5 continues, its potential applications are expanding beyond traditional pharmaceutical uses. Recent investigations have explored its possible role in materials science, particularly in the development of organic semiconductors or fluorescent probes. The xanthene moiety's inherent fluorescence properties make it attractive for these applications, leading to increased searches for "xanthene-based functional materials."

The safety profile of N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide is currently under investigation in various preclinical studies. While initial toxicological assessments show promise, comprehensive evaluations are necessary to determine its therapeutic index and potential side effects. Researchers often look for information on "toxicity of xanthene derivatives" or "safety assessment of 953008-80-5" when planning their studies.

In conclusion, N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-9H-xanthene-9-carboxamide (CAS No. 953008-80-5) represents a fascinating compound with multifaceted potential in scientific research. Its unique structural features, combining oxazole and xanthene pharmacophores, offer numerous opportunities for innovation in drug discovery, materials science, and beyond. As interest in this compound grows, evidenced by increasing searches for related terms, it is poised to remain at the forefront of interdisciplinary research in the coming years.